Cas no 864528-33-6 (3-(Azidomethyl)pyridine)

• Product Name: 3-(Azidomethyl)pyridine
• CAS No: 864528-33-6
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD12827520
• CID: 1069232
• PubChem ID: 45791267
• Update Time: 2025-10-23

3-(Azidomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Azidomethyl)pyridine
• pyridine, 3-(azidomethyl)-
• EN300-197272
• MFCD12827520
• PPHVFMDULQHSTJ-UHFFFAOYSA-N
• nicotinyl azide
• 864528-33-6
• SCHEMBL14270167
• LS-03847
• FT-0683547
• DTXSID60672500
• AKOS005173583
• 3-(Azidomethyl)pyridine, AldrichCPR
• ALBB-012314

• MDL： MFCD12827520
• Inchi： 1S/C6H6N4/c7-10-9-5-6-2-1-3-8-4-6/h1-4H,5H2
• InChI Key： PPHVFMDULQHSTJ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 134.059246208g/mol
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.2Ų

3-(Azidomethyl)pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• HazardClass：IRRITANT

Additional information on 3-(Azidomethyl)pyridine

3-(Azidomethyl)pyridine: A Comprehensive Overview

3-(Azidomethyl)pyridine (CAS No. 864528-33-6) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its pyridine ring substituted with an azidomethyl group, exhibits unique chemical properties that make it a valuable building block in various synthetic applications. Recent advancements in synthetic methodologies and computational chemistry have further highlighted its potential in drug discovery and materials development.

The structure of 3-(Azidomethyl)pyridine consists of a pyridine ring with a methyl group attached to the nitrogen atom at the third position. The azide group (-N₃) introduces reactivity that can be exploited in click chemistry reactions, particularly the Huisgen cycloaddition reaction. This reactivity has been leveraged in the synthesis of complex molecules, including biologically active compounds and functional materials. Recent studies have demonstrated its utility in the construction of macrocyclic structures and supramolecular assemblies, underscoring its versatility as a modular building block.

One of the most notable applications of 3-(Azidomethyl)pyridine is in the field of medicinal chemistry. Researchers have utilized its reactivity to develop bioactive molecules targeting various therapeutic areas, such as cancer and neurodegenerative diseases. For instance, recent findings suggest that derivatives of this compound exhibit promising anti-proliferative activity against cancer cell lines. These results highlight its potential as a lead compound for drug development.

In addition to its role in drug discovery, 3-(Azidomethyl)pyridine has found applications in materials science. Its ability to participate in click reactions has enabled the synthesis of cross-linked polymers and stimuli-responsive materials. Recent advancements in polymer chemistry have demonstrated the use of this compound to create self-healing materials and sensors with unprecedented sensitivity. These innovations underscore its importance in advancing material design and functionality.

The synthesis of 3-(Azidomethyl)pyridine typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Recent research has focused on optimizing these methods to improve yield and selectivity while minimizing environmental impact. For example, catalytic hydrogenation and transition metal-catalyzed coupling reactions have been employed to streamline the synthesis process.

Moreover, computational studies have provided deeper insights into the electronic properties and reactivity of 3-(Azidomethyl)pyridine. Density functional theory (DFT) calculations have revealed that the azide group significantly influences the compound's electronic structure, enhancing its reactivity towards nucleophilic substitution and cycloaddition reactions. These findings have guided the design of new synthetic pathways and reaction conditions.

In conclusion, 3-(Azidomethyl)pyridine (CAS No. 864528-33-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and computational chemistry, position it as a key player in future innovations within organic synthesis, drug discovery, and materials science.